Cas no 63696-67-3 (2-(5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)aniline)

• Product Name: 2-(5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)aniline
• CAS No: 63696-67-3
• MF: C₁₂H₁₄N₄
• MW: 214.266361713409
• CID: 2791384
• PubChem ID: 12365820
• Update Time: 2025-04-21

2-(5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)aniline Chemical and Physical Properties

Names and Identifiers

• DTXSID90494454
• 63696-67-3
• 2-(5,6,7,8-Tetrahydro[1,2,4]triazolo[4,3-a]pyridin-3-yl)aniline
• AKOS009142497
• 2-(5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)aniline

• Inchi： 1S/C12H14N4/c13-10-6-2-1-5-9(10)12-15-14-11-7-3-4-8-16(11)12/h1-2,5-6H,3-4,7-8,13H2
• InChI Key： LHRMSWXLHQQSQB-UHFFFAOYSA-N
• SMILES： N12C(C3C=CC=CC=3N)=NN=C1CCCC2

Computed Properties

• Exact Mass: 214.121846464Da
• Monoisotopic Mass: 214.121846464Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 56.7Ų